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Compound of Interest

Compound Name: Pentyl isobutyrate

Cat. No.: B1581550

This guide provides a comprehensive comparison of pentyl isobutyrate with alternative ester
compounds, supported by experimental data. The information is intended for researchers,
scientists, and professionals in drug development who may utilize esters as flavoring agents or
in other chemical synthesis applications.

Physicochemical Properties: A Comparative
Overview

Pentyl isobutyrate, also known as amyl isobutyrate, is an organic ester with a characteristic
fruity aroma.[1][2] Its physicochemical properties are crucial for its application and are
compared here with other structurally similar esters used as flavoring agents.
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Pentyl Isoamyl Prenyl Pentyl
Property

Isobutyrate Isobutyrate Isobutyrate Butyrate
Molecular

C9H1802[3][4] C9H1802[5] C9H1602 C9H1802[1]
Formula
Molecular Weight

158.24[3][4] 158.24[5] 156.22 158.24[1]
(g/mol)

3 , 77-78 @ 15
Boiling Point (°C)  176.5[3] 178-179 186[1]
mmHg[6]
_ 0.853-0.862 @ 0.887 -0.896 @
Density (g/cm?3) 0.874[3] 0.86[1]
20°CJ[2] 25°CJ6]
Flash Point (°C) 59.4[3] 59.44[2] 62.78[6] Not Available
) 1.3864 1.3910 - 1.4210 1.4270 - 1.4340 )

Refractive Index ) Not Available

(estimate)[3] @ 20°C[2] @ 20°C[6]
Solubility in 117.8 mg/L @ Very slightl

Y g Not Available Y SIgny Not Available
Water 25°C[2] soluble[7]
4.598 (estimate) ]

LogP 2.37580[3] 3.177[2] Not Available

[7]

Experimental Protocols: Synthesis and Analysis

The primary method for synthesizing pentyl isobutyrate and similar esters is the Fischer
esterification. This acid-catalyzed reaction involves treating a carboxylic acid with an alcohol.[8]
[91[10]

Fischer Esterification for Pentyl Isobutyrate Synthesis

e Reactants: Isobutyric acid and pentan-1-ol.

o Catalyst: A strong acid, such as concentrated sulfuric acid (H2SOa4).[8][11]
e Procedure:

o Combine isobutyric acid and an excess of pentan-1-ol in a round-bottom flask.
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o Slowly add a few drops of concentrated sulfuric acid while stirring.[11]
o Heat the mixture to reflux for a specified period, typically 45-60 minutes.[8]

o After cooling, the mixture is washed with a sodium bicarbonate solution to neutralize the
excess acid and then with water.

o The organic layer containing the ester is separated and dried over an anhydrous salt (e.g.,
sodium sulfate).

o The final product is purified by distillation.[8] A reference yield for a similar synthesis route
is approximately 99.0%.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a standard technique for the identification and quantification of volatile compounds
like pentyl isobutyrate.[12]

o Sample Preparation: Samples can be prepared by direct dilution in a suitable solvent (e.g.,
hexane or dichloromethane) or by headspace analysis for volatile components in a complex
matrix.[12]

o GC Conditions: A typical analysis would use a capillary column (e.g., HP-INNOWAX). The
oven temperature is programmed to ramp from a low initial temperature (e.g., 35°C) to a final
temperature (e.g., 230°C) to separate the components based on their boiling points.[13]

o MS Detection: The mass spectrometer detects the fragments of the eluted compounds. The
mass spectrum of pentyl isobutyrate shows characteristic peaks at m/z values of 43, 71,
and 89, which correspond to specific ion fragments.[14] The Kovats retention index, a
measure of where a compound elutes relative to n-alkanes, is also used for identification.
For pentyl isobutyrate on a standard non-polar column, the Kovats retention index is
reported to be around 1033-1040.[14][15]

Visualizing Experimental Processes

Synthesis of Pentyl Isobutyrate via Fischer Esterification
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Caption: Workflow for the synthesis of pentyl isobutyrate.
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Caption: General workflow for GC-MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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